Cas no 53841-02-4 (2-tert-butyl-4,4,6-trimethyl-1,3-dioxane)

• Product Name: 2-tert-butyl-4,4,6-trimethyl-1,3-dioxane
• CAS No: 53841-02-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 939232
• PubChem ID: 303694
• Update Time: 2025-04-19

2-tert-butyl-4,4,6-trimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4,4,6-trimethyl-1,3-dioxane
• AC1L73AF
• NSC193328
• NSC-193328
• 53841-02-4
• DTXSID50307596

• Inchi： 1S/C11H22O2/c1-8-7-11(5,6)13-9(12-8)10(2,3)4/h8-9H,7H2,1-6H3
• InChI Key： ACNCYWKPWGUMJL-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.96260